Cas no 142944-38-5 (1H-Pyrido[3,4-b]indol-1-one,2,3,4,9-tetrahydro-2-[3-(4-phenyl-1-piperazinyl)propyl]-)

• Product Name: 1H-Pyrido[3,4-b]indol-1-one,2,3,4,9-tetrahydro-2-[3-(4-phenyl-1-piperazinyl)propyl]-
• CAS No: 142944-38-5
• MF: C₂₄H₂₈N₄O
• MW: 388.505325317383
• CID: 234151
• PubChem ID: 3072528
• Update Time: 2025-04-19

1H-Pyrido[3,4-b]indol-1-one,2,3,4,9-tetrahydro-2-[3-(4-phenyl-1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indol-1-one,2,3,4,9-tetrahydro-2-[3-(4-phenyl-1-piperazinyl)propyl]-
• 2-[3-(4-phenylpiperazin-1-yl)propyl]-4,9-dihydro-3H-pyrido[3,4-b]indol-1-one
• DTXSID10162229
• 2,3,4,9-Tetrahydro-2-(3-(4-phenyl-1-piperazinyl)propyl)-1H-pyrido(3,4-b)indol-1-one
• 142944-38-5
• 1H-Pyrido(3,4-b)indol-1-one, 2,3,4,9-tetrahydro-2-(3-(4-phenyl-1-piperazinyl)propyl)-

• Inchi： 1S/C24H28N4O/c29-24-23-21(20-9-4-5-10-22(20)25-23)11-14-28(24)13-6-12-26-15-17-27(18-16-26)19-7-2-1-3-8-19/h1-5,7-10,25H,6,11-18H2
• InChI Key： IPUUHHTXJRSSTB-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C3C=CC=CC=3N2)CCN1CCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 388.22654
• Monoisotopic Mass: 388.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.6Ų

Experimental Properties

• Density: 1.217
• Boiling Point: 635°Cat760mmHg
• Flash Point: 337.8°C
• Refractive Index: 1.649
• PSA: 42.58